Cas no 1805549-42-1 (Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate
• CAS No: 1805549-42-1
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4894230
• Update Time: 2025-05-20

Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate

• Inchi： 1S/C8H5F2IN2O4/c1-17-8(14)4-2-3(6(9)10)5(11)7(12-4)13(15)16/h2,6H,1H3
• InChI Key： NXXSXQUPFCZCPI-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C(=O)OC)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate

Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate (CAS No. 1805549-42-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate (CAS No. 1805549-42-1) is a highly valuable intermediate in the realm of pharmaceutical synthesis, representing a cornerstone in the development of novel therapeutic agents. This compound, characterized by its intricate molecular architecture, has garnered significant attention due to its multifaceted applications in medicinal chemistry and drug discovery.

The molecular structure of Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate encompasses several key functional groups that contribute to its reactivity and utility. The presence of a difluoromethyl group at the 4-position enhances its pharmacological potential by improving metabolic stability and binding affinity. Additionally, the iodo substituent at the 3-position serves as a versatile handle for further functionalization via cross-coupling reactions, making it an indispensable building block for constructing complex heterocyclic scaffolds.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly in oncology and immunology. The demand for innovative molecules with enhanced efficacy and reduced side effects has driven researchers to explore novel synthetic pathways. Herein, Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate plays a pivotal role by serving as a precursor for numerous bioactive compounds.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The nitro group at the 2-position not only contributes to the electronic properties of the molecule but also facilitates further derivatization through reduction or diazotization reactions. This adaptability allows chemists to fine-tune the pharmacokinetic profile of the final drug candidates.

The utility of Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate extends beyond kinase inhibitors. It has been employed in the development of antiviral agents, where the incorporation of fluorinated moieties enhances antiviral activity by inhibiting viral polymerases. Furthermore, its incorporation into protease inhibitors has shown promise in treating chronic infections and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that highlights the expertise required in modern organic chemistry. Key steps include nitration, halogenation, and esterification, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms, particularly via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, demands advanced techniques to achieve optimal results.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which include increased lipophilicity, metabolic stability, and binding affinity to biological targets. These attributes make fluorinated molecules particularly attractive for drug development. The demand for high-quality intermediates like Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate has led to advancements in synthetic methodologies that prioritize efficiency and sustainability.

In conclusion, Methyl 4-(difluoromethyl)-3-iodo-2-nitropyridine-6-carboxylate (CAS No. 1805549-42-1) is a cornerstone in pharmaceutical synthesis, offering unparalleled versatility for the development of next-generation therapeutics. Its structural features and reactivity make it an indispensable tool for medicinal chemists striving to create innovative drug candidates that address unmet medical needs across various therapeutic areas.